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Compound of Interest

Compound Name: 4-(2,2,2-Trifluoroacetyl)benzonitrile

Cat. No.: B1356930 Get Quote

Technical Guide: Physical Properties of 4-(2,2,2-
Trifluoroacetyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 4-(2,2,2-
Trifluoroacetyl)benzonitrile, a compound of interest in chemical synthesis and drug

discovery. Due to its reactive trifluoroacetyl and nitrile functional groups, this molecule serves

as a versatile building block for more complex chemical entities. This document summarizes its

key physical characteristics and outlines standard experimental protocols for their

determination.

Core Physical Properties
The physical properties of 4-(2,2,2-Trifluoroacetyl)benzonitrile are crucial for its handling,

storage, and application in synthetic chemistry. Below is a summary of the available data.
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Property Value Source(s)

Appearance Typically a solid [1]

Molecular Formula C₉H₄F₃NO N/A

Molecular Weight 201.13 g/mol [1]

Melting Point

Data may vary; requires

verification from literature for

specific batches.

[1]

Solubility in Water Low solubility. [1]

Solubility in Organic Solvents

Soluble in common organic

solvents such as

dichloromethane.

[1]

Experimental Protocols
Precise determination of the physical properties of a compound like 4-(2,2,2-
Trifluoroacetyl)benzonitrile is fundamental for its reliable use in research and development.

The following are detailed methodologies for key experiments.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically suggests a high-purity compound, whereas a broad melting range often indicates the

presence of impurities.

Methodology:

Sample Preparation: A small amount of the crystalline 4-(2,2,2-Trifluoroacetyl)benzonitrile
is finely ground and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a calibrated thermometer or an automated detection system.

Heating and Observation: The sample is heated at a controlled rate. A preliminary rapid

heating can be performed to determine an approximate melting range. Subsequently, a new
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sample is heated slowly (e.g., 1-2 °C per minute) as the temperature approaches the

expected melting point.

Data Recording: The temperature at which the first liquid droplet appears and the

temperature at which the entire sample becomes a clear liquid are recorded. This range is

reported as the melting point.

Solubility Determination
Understanding the solubility of a compound in various solvents is essential for reaction setup,

purification (e.g., crystallization and chromatography), and formulation.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol,

dichloromethane, hexane) are selected for the solubility tests.

Sample Preparation: A pre-weighed amount of 4-(2,2,2-Trifluoroacetyl)benzonitrile (e.g.,

10 mg) is placed into a series of vials.

Solvent Addition and Observation: A measured volume of a selected solvent (e.g., 1 mL) is

added to a vial. The mixture is agitated (e.g., by vortexing or stirring) for a set period at a

controlled temperature. Visual observation is used to determine if the solid has completely

dissolved.

Quantitative Analysis (Optional): For a more precise measurement, the saturated solution

can be filtered to remove any undissolved solid. The concentration of the dissolved

compound in the filtrate can then be determined using an analytical technique such as UV-

Vis spectroscopy or High-Performance Liquid Chromatography (HPLC). The solubility is then

typically expressed in units of g/L or mol/L.

Visualizations
To aid in the conceptualization of the processes involved in working with chemical compounds

like 4-(2,2,2-Trifluoroacetyl)benzonitrile, the following diagrams illustrate a general

experimental workflow.
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Caption: General experimental workflow for the synthesis and purification of a chemical

compound.

This guide serves as a foundational resource for professionals working with 4-(2,2,2-
Trifluoroacetyl)benzonitrile. For specific applications, it is always recommended to consult

peer-reviewed literature and material safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 4-(2,2,2-
Trifluoroacetyl)benzonitrile (melting point, solubility)]. BenchChem, [2026]. [Online PDF].
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trifluoroacetyl-benzonitrile-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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